Cas no 100370-52-3 (Glycine,N-(4-butoxyphenyl)-)

• Product Name: Glycine,N-(4-butoxyphenyl)-
• CAS No: 100370-52-3
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 179909
• PubChem ID: 57832
• Update Time: 2025-04-19

Glycine,N-(4-butoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(4-butoxyphenyl)-
• Glycine,N-(p-butoxyphenyl)- (6CI)
• 2-(4-butoxyanilino)acetic acid
• 100370-52-3
• N-(p-Butoxyphenyl)glycine
• GLYCINE, N-(p-BUTOXYPHENYL)-
• DTXSID30143237

• Inchi： 1S/C12H17NO3/c1-2-3-8-16-11-6-4-10(5-7-11)13-9-12(14)15/h4-7,13H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key： IYTKQZNVGDSFLH-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)NCC(=O)O)CCCC

Computed Properties

• Exact Mass: 223.12091
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56